Cas no 651301-59-6 (Benzonitrile, 4-[tris(4-methylphenyl)methyl]-)

• Product Name: Benzonitrile, 4-[tris(4-methylphenyl)methyl]-
• CAS No: 651301-59-6
• MF: C₂₉H₂₅N
• MW: 387.515507459641
• CID: 406705
• PubChem ID: 66690379
• Update Time: 2025-04-19

Benzonitrile, 4-[tris(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[tris(4-methylphenyl)methyl]-
• 4-[tris(4-methylphenyl)methyl]benzonitrile
• 651301-59-6
• SCHEMBL452773
• DTXSID40735586

• Inchi： 1S/C29H25N/c1-21-4-12-25(13-5-21)29(26-14-6-22(2)7-15-26,27-16-8-23(3)9-17-27)28-18-10-24(20-30)11-19-28/h4-19H,1-3H3
• InChI Key： SWKGKWJASZCZGE-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 387.19885
• Monoisotopic Mass: 387.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79